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Compound of Interest

Compound Name: 1-Tetralone

Cat. No.: B7766929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1-
Tetralone (also known as α-Tetralone), a key starting material in the synthesis of various

agricultural and pharmaceutical agents. The document presents nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data in a structured format, alongside

detailed experimental protocols for data acquisition.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 1-Tetralone.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

8.02 d 1H Ar-H (H-8)

7.45 t 1H Ar-H (H-6)

7.29 t 1H Ar-H (H-7)

7.21 d 1H Ar-H (H-5)

2.95 t 2H -CH₂- (H-4)

2.63 t 2H -CH₂- (H-2)

2.13 m 2H -CH₂- (H-3)

Solvent: CDCl₃, Frequency: 400 MHz[1][2]

Table 2: ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm Assignment

198.3 C=O (C-1)

144.6 Ar-C (C-4a)

133.3 Ar-CH (C-6)

132.8 Ar-C (C-8a)

128.8 Ar-CH (C-8)

126.6 Ar-CH (C-5)

126.3 Ar-CH (C-7)

39.2 -CH₂- (C-2)

29.6 -CH₂- (C-4)

23.2 -CH₂- (C-3)

Solvent: CDCl₃, Frequency: 101 MHz[1][3]
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Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹) Intensity Assignment

3065 Weak Aromatic C-H stretch

2945, 2868 Medium Aliphatic C-H stretch

1684 Strong
C=O stretch (conjugated

ketone)

1600, 1455 Medium Aromatic C=C stretch

1298 Medium C-C stretch

768, 745 Strong
Aromatic C-H bend (ortho-

disubstituted)

Sample Preparation: Neat (liquid film) or KBr pellet[4][5][6]

Table 4: Mass Spectrometry Data

m/z Relative Intensity (%) Assignment

146 57.60 [M]⁺ (Molecular Ion)

118 99.99 [M-C₂H₄]⁺

90 67.50 [M-C₂H₄-CO]⁺

115 13.40 [M-CH₃O]⁺

39 14.60

Ionization Method: Electron Ionization (EI)[7][8][9]

Experimental Protocols
The following are generalized protocols for the acquisition of spectroscopic data for an organic

compound like 1-Tetralone.
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2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A small amount of 1-Tetralone is dissolved in a deuterated solvent,

typically chloroform-d (CDCl₃), in an NMR tube. A common concentration is 5-10 mg of the

sample in 0.5-0.7 mL of solvent.[2]

Data Acquisition: The NMR spectra are recorded on a spectrometer, such as a Bruker 300

MHz or 400 MHz Avance spectrometer.[1] ¹H and ¹³C NMR spectra are acquired at ambient

temperature. Chemical shifts are referenced to the residual solvent peak (e.g., CDCl₃ at 7.26

ppm for ¹H and 77.16 ppm for ¹³C).

2.2. Infrared (IR) Spectroscopy

Sample Preparation (ATR): For Attenuated Total Reflectance (ATR) IR spectroscopy, a drop

of liquid 1-Tetralone is placed directly on the ATR crystal. A pressure arm is applied to

ensure good contact.[10]

Sample Preparation (KBr Pellet): For the potassium bromide (KBr) pellet technique, a small

amount of 1-Tetralone (1-2 mg) is ground with spectroscopic grade KBr (100-200 mg). The

mixture is then pressed into a thin, transparent pellet using a hydraulic press.[11]

Data Acquisition: A background spectrum of the empty ATR crystal or a pure KBr pellet is

recorded. The sample is then scanned over the range of 4000-400 cm⁻¹. The instrument's

software performs a Fourier transform on the resulting interferogram to generate the IR

spectrum.[10][12]

2.3. Mass Spectrometry (MS)

Sample Introduction: For Gas Chromatography-Mass Spectrometry (GC-MS), a dilute

solution of 1-Tetralone in a volatile solvent (e.g., dichloromethane or diethyl ether) is injected

into the GC. The GC separates the components of the sample before they enter the mass

spectrometer.[1]

Ionization: Electron Ionization (EI) is a common method for volatile compounds like 1-
Tetralone. In the ion source, the sample molecules are bombarded with a high-energy

electron beam (typically 70 eV), causing ionization and fragmentation.[7]
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Mass Analysis: The resulting ions are accelerated and separated by a mass analyzer (e.g., a

quadrupole) based on their mass-to-charge (m/z) ratio. The detector records the abundance

of each ion, generating a mass spectrum.[13]

Visualizations
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Caption: A conceptual workflow for the spectroscopic analysis of 1-Tetralone.

Caption: Chemical structure of 1-Tetralone with atom numbering for NMR assignments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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